Cas no 88952-18-5 (Benzoic acid, 4-methyl-, 2-acetyl-4-chloro-5-methylphenyl ester)

• Product Name: Benzoic acid, 4-methyl-, 2-acetyl-4-chloro-5-methylphenyl ester
• CAS No: 88952-18-5
• MF: C₁₇H₁₅ClO₃
• MW: 302.752204179764
• CID: 618623
• PubChem ID: 13190821
• Update Time: 2025-04-19

Benzoic acid, 4-methyl-, 2-acetyl-4-chloro-5-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methyl-, 2-acetyl-4-chloro-5-methylphenyl ester
• (2-acetyl-4-chloro-5-methylphenyl) 4-methylbenzoate
• 88952-18-5
• 2-Acetyl-4-chloro-5-methylphenyl 4-methylbenzoate
• DTXSID90526022

• Inchi： 1S/C17H15ClO3/c1-10-4-6-13(7-5-10)17(20)21-16-8-11(2)15(18)9-14(16)12(3)19/h4-9H,1-3H3
• InChI Key： VMOUVMHYLZRIIO-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(C)=O)=C(C=C1C)OC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 302.0709720g/mol
• Monoisotopic Mass: 302.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 43.4Ų